ent-Rotigotine
ent-Rotigotine
Brand Name:
Vulcanchem
CAS No.:
112835-48-0
VCID:
VC0029964
InChI:
InChI=1S/C19H25NOS/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21/h3-7,13,16,21H,2,8-12,14H2,1H3/t16-/m1/s1
SMILES:
CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3O
Molecular Formula:
C₁₉H₂₅NOS
Molecular Weight:
315.5 g/mol
ent-Rotigotine
CAS No.: 112835-48-0
Reference Standards
VCID: VC0029964
Molecular Formula: C₁₉H₂₅NOS
Molecular Weight: 315.5 g/mol
| CAS No. | 112835-48-0 |
|---|---|
| Product Name | ent-Rotigotine |
| Molecular Formula | C₁₉H₂₅NOS |
| Molecular Weight | 315.5 g/mol |
| IUPAC Name | (6R)-6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol |
| Standard InChI | InChI=1S/C19H25NOS/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21/h3-7,13,16,21H,2,8-12,14H2,1H3/t16-/m1/s1 |
| Standard InChIKey | KFQYTPMOWPVWEJ-MRXNPFEDSA-N |
| Isomeric SMILES | CCCN(CCC1=CC=CS1)[C@@H]2CCC3=C(C2)C=CC=C3O |
| SMILES | CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3O |
| Canonical SMILES | CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3O |
| Synonyms | (+)-5,6,7,8-tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-1-naphthol (+--)-5,6,7,8-tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-1-naphthol 1-naphthalenol, 5,6,7,8-tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)- 2-(N-n-propyl-N-2-thienylethylamino)-5-hydroxytetralin N 0437 N 0437, (+-)-isomer N 0437, (-)-isomer N 0437, (R)-isomer N 0437, hydrochloride, (R)-isomer N 0437, hydrochloride, (S)-isomer N 0923 N 0924 N-0437 N-0923 N-0924 Neupro racemic N-0437 rotigotine rotigotine (+-)-form Rotigotine CDS rotigotine, (+)- rotigotine, (+--)- |
| PubChem Compound | 9904975 |
| Last Modified | Nov 11 2021 |
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